1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C13H12Cl3N3O/c1-3-19-6-8(7(2)18-19)13(20)17-12-5-10(15)9(14)4-11(12)16/h4-6H,3H2,1-2H3,(H,17,20)
• InChI Key: SNFZZURDWSQOIQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C(=O)NC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C13H12Cl3N3O
• Molecular Weight: 332.6 g/mol

Description

1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide, also known as Etridiazole, is a synthetic organic compound that belongs to the pyrazole family. It has gained significant attention in the scientific community due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide is not fully understood. However, it is believed to act by inhibiting the biosynthesis of ergosterol, an essential component of fungal cell membranes. This leads to the disruption of membrane integrity, loss of cell viability, and ultimately the death of the fungal cell.
Biochemical and Physiological Effects
1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide has been shown to have low toxicity to mammals, including humans. It is rapidly metabolized and excreted from the body, with no significant accumulation. However, some studies have reported potential adverse effects on the liver and kidney function in animals exposed to high doses of 1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide.

Advantages and Limitations for Lab Experiments

1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide has several advantages as a research tool. It is a potent and selective inhibitor of fungal growth, making it useful for studying fungal biology and pathogenesis. It is also relatively inexpensive and easy to obtain. However, 1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide has some limitations. It is not effective against all types of fungi and may have variable efficacy depending on the species and strain. Additionally, its mechanism of action is not fully understood, which limits its use in certain research applications.

Future Directions

There are several potential future directions for research on 1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide. One area of interest is its potential use as a therapeutic agent for cancer. Further studies are needed to investigate its efficacy and safety in preclinical and clinical settings. Another area of interest is its potential use as a corrosion inhibitor in the oil and gas industry. Further research is needed to optimize its properties and evaluate its performance under different conditions. Finally, there is a need for further studies to elucidate the mechanism of action of 1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide and its potential applications in other fields, such as biotechnology and nanotechnology.

Scientific Research Applications

1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in agriculture, medicine, and material science. In agriculture, it has been used as a fungicide to control soil-borne diseases caused by various fungi. Its effectiveness has been demonstrated against Fusarium, Pythium, and Rhizoctonia species. In medicine, 1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide has shown promising results in the treatment of certain types of cancer. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In material science, 1-ethyl-3-methyl-N-(2,4,5-trichlorophenyl)-1H-pyrazole-4-carboxamide has been explored as a corrosion inhibitor for metals and alloys.